Cas no 315240-15-4 (7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol)

• Product Name: 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol
• CAS No: 315240-15-4
• MF: C₂₁H₂₁ClN₂O
• MW: 352.857244253159
• CID: 5971609
• PubChem ID: 3644920
• Update Time: 2025-06-11

7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol
• 315240-15-4
• 7-[(4-chlorophenyl)(piperidin-1-yl)methyl]quinolin-8-ol
• UPCMLD0ENAT5477690:001
• AKOS016290185
• SR-01000445789-1
• F0842-0019
• 7-((4-chlorophenyl)(piperidin-1-yl)methyl)quinolin-8-ol
• SR-01000445789-2
• SR-01000445789
• AKOS000808252
• Z56175945
• Oprea1_655058
• 7-[(4-chlorophenyl)-piperidin-1-ylmethyl]quinolin-8-ol
• SCHEMBL16696547

• Inchi： 1S/C21H21ClN2O/c22-17-9-6-16(7-10-17)20(24-13-2-1-3-14-24)18-11-8-15-5-4-12-23-19(15)21(18)25/h4-12,20,25H,1-3,13-14H2
• InChI Key： FAICDHONZUTPJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC2=CC=CN=C2C=1O)N1CCCCC1

Computed Properties

• Exact Mass: 352.1342410g/mol
• Monoisotopic Mass: 352.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 36.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines

Additional information on 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol

Introduction to 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol and Its Applications in Chemical Biology

7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol, with the CAS number 315240-15-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a quinoline core substituted with a piperidine moiety and a chlorophenyl group, has garnered attention due to its unique structural properties and potential biological activities. The combination of these structural elements suggests a multifaceted role in drug discovery and molecular recognition.

The quinoline scaffold is well-known for its presence in numerous bioactive natural products and synthetic drugs. Quinolines exhibit a broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The presence of the 8-hydroxyl group in 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol further enhances its potential as a pharmacophore, as hydroxylated quinolines often exhibit enhanced binding affinity to biological targets.

The piperidine ring in this compound contributes to its solubility and bioavailability, making it a promising candidate for further development. Piperidine derivatives are frequently employed in medicinal chemistry due to their ability to modulate receptor binding and improve pharmacokinetic profiles. The integration of the piperidine group with the quinoline core in 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol suggests potential applications in the development of small-molecule inhibitors targeting various enzymes and receptors.

The chlorophenyl group adds another layer of complexity to this molecule, influencing its electronic properties and interactions with biological targets. Chlorinated aromatic compounds are known for their enhanced metabolic stability and binding affinity to certain protein targets. This feature makes 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol a valuable scaffold for designing molecules with improved pharmacological properties.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that quinoline-based compounds can exhibit potent activity against kinases and other enzymes involved in cancer signaling pathways. The structural features of 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol, particularly the hydroxylated quinoline core and the piperidine substituent, align well with these findings, suggesting potential applications in oncology.

In addition to their roles in cancer therapy, quinoline derivatives have shown promise in treating infectious diseases. The antimicrobial properties of quinolines are well-documented, with several quinoline-based drugs being used to treat malaria and bacterial infections. The presence of the 8-hydroxyl group in 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol may enhance its ability to interact with bacterial enzymes, potentially leading to the development of novel antibiotics.

The synthesis of 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol presents an interesting challenge for organic chemists. The construction of the quinoline core requires multi-step reactions, often involving cyclization and functional group transformations. The introduction of the piperidine and chlorophenyl groups further complicates the synthesis but also enhances the molecular diversity of the resulting compound.

The chemical properties of this compound make it a versatile tool for medicinal chemists. Its ability to undergo various chemical modifications allows for the exploration of different pharmacological profiles. For example, derivatization of the hydroxyl group or the nitrogen atoms in the piperidine ring could lead to novel analogs with enhanced potency or selectivity.

The computational modeling studies have been instrumental in understanding the binding interactions of 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol with biological targets. These studies have provided insights into how different structural features contribute to its binding affinity and selectivity. By leveraging computational methods, researchers can predict potential drug candidates more efficiently and guide experimental efforts towards optimizing lead compounds.

In conclusion, 7-(4-chlorophenyl)(piperidin-1-yl)methylquinolin-8-ol represents a promising compound for further exploration in chemical biology and drug discovery. Its unique structural features, combined with recent advancements in computational modeling and synthetic chemistry, make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new biological activities and mechanisms, compounds like this will play a crucial role in addressing unmet medical needs.